![molecular formula C14H19N3O4 B7437270 N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide](/img/structure/B7437270.png)
N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide, also known as TBCM, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. TBCM has been found to possess a range of biochemical and physiological effects, making it a promising candidate for various applications in the field of medicine.
Mechanism of Action
The exact mechanism of action of N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide has been found to possess a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been shown to possess anti-bacterial and anti-fungal activity.
Advantages and Limitations for Lab Experiments
One advantage of N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide is its relatively low toxicity, making it a promising candidate for further development as a therapeutic agent. However, its mechanism of action is not fully understood, and further studies are needed to determine its safety and efficacy in humans.
Future Directions
Future research on N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide could focus on its potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Studies could also investigate its mechanism of action and potential side effects in humans. Additionally, N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide could be further modified to improve its pharmacokinetic properties and enhance its therapeutic potential.
Synthesis Methods
The synthesis of N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide involves the reaction of 4-morpholinecarboxylic acid hydrazide with 4,5,6,7-tetrahydro-2-benzofuran-1-carboxylic acid chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide has been studied for its potential as an anticancer agent, with promising results in preclinical studies. It has been found to induce apoptosis (programmed cell death) in cancer cells, while sparing normal cells. N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide has also shown potential as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models of inflammatory diseases.
properties
IUPAC Name |
N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O4/c18-13(12-9-10-3-1-2-4-11(10)21-12)15-16-14(19)17-5-7-20-8-6-17/h9H,1-8H2,(H,15,18)(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXHQYQRECCDTST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=C(O2)C(=O)NNC(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.